Cas no 2680778-47-4 (1-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}-1H-pyrazole-4-carboxylic acid
• CAS No: 2680778-47-4
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• CID: 6010861
• PubChem ID: 165941085
• Update Time: 2025-10-29

1-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}-1H-pyrazole-4-carboxylic acid
• EN300-28278828
• 2680778-47-4

• Inchi： 1S/C11H13N3O4/c1-2-3-18-11(17)13-6-9(7-13)14-5-8(4-12-14)10(15)16/h2,4-5,9H,1,3,6-7H2,(H,15,16)
• InChI Key： HQGOMWMQNBSFRH-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC(C1)N1C=C(C(=O)O)C=N1)=O

Computed Properties

• Exact Mass: 251.09060590g/mol
• Monoisotopic Mass: 251.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}-1H-pyrazole-4-carboxylic acid

Chemical Profile of 1-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}-1H-pyrazole-4-carboxylic acid (CAS No. 2680778-47-4)

1-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2680778-47-4, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to a class of heterocyclic molecules that integrate azetidine and pyrazole moieties, which are well-documented for their potential in modulating biological pathways. The presence of an ester group linked to the azetidine ring and a carboxylic acid functionality at the pyrazole ring introduces additional chemical versatility, making it a promising scaffold for drug discovery.

The structural framework of 1-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}-1H-pyrazole-4-carboxylic acid encompasses several key pharmacophoric elements. The azetidine ring, a five-membered saturated heterocycle, is known for its stability and ability to engage in hydrogen bonding interactions, which are critical for binding to biological targets. Meanwhile, the pyrazole ring, a six-membered aromatic system, is extensively studied for its anti-inflammatory, antiviral, and anticancer activities. The integration of these two rings into a single molecule enhances its potential as a dual-action therapeutic agent.

The ester group at the propenyl moiety not only contributes to the compound's solubility but also serves as a site for further derivatization. This feature allows chemists to modify the molecule's properties, such as lipophilicity and metabolic stability, by introducing various substituents. Such adaptability is particularly valuable in medicinal chemistry, where optimizing pharmacokinetic profiles is essential for drug development.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}-1H-pyrazole-4-carboxylic acid and biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory responses and cell proliferation. For instance, preliminary docking studies have indicated potential binding affinity with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of inflammation and pain. This aligns with ongoing research efforts aimed at developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

In addition to its anti-inflammatory potential, 1-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}-1H-pyrazole-4-carboxylic acid has been explored as a candidate for anticancer therapy. The pyrazole moiety, in particular, has shown promise in disrupting cancer cell proliferation by inhibiting key signaling pathways. Preclinical studies have demonstrated that derivatives of pyrazole can induce apoptosis in certain cancer cell lines while sparing healthy cells. The unique structural features of 2680778-47-4 may enhance its selectivity by fine-tuning interactions with specific cancer-related targets.

The synthesis of 1-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include the formation of the azetidine ring via cycloaddition reactions and the introduction of the propenyl ester group through esterification processes. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-nitrogen bonds within the molecule efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic methodologies that enable access to such intricate structures.

The pharmacological evaluation of 2680778-47-4 has been complemented by in vitro and in vivo studies. In cell-based assays, this compound has exhibited moderate activity against certain cancer cell lines, suggesting its potential as a lead compound for further optimization. Animal models have provided insights into its biological activity and safety profile, reinforcing its viability as a candidate for clinical development. These findings are consistent with broader trends in drug discovery, where multifunctional scaffolds like this one offer advantages over single-target agents.

Future research directions for 1-{1-(propenyl carbamate)azetidinyl}pyrazole carboxylic acid (CAS No. 2680778) include exploring its mechanism of action in greater detail and identifying potential off-target effects. Additionally, structure-based drug design approaches can be employed to optimize its pharmacological properties further. Collaborative efforts between chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits.

The development of novel pharmaceuticals relies heavily on innovative molecular design principles. Compounds like 2680778, with their intricate structures and diverse functionalities, exemplify how merging different heterocyclic systems can yield promising candidates for treating complex diseases. As research progresses, it is anticipated that more derivatives will be synthesized and evaluated, expanding our understanding of their therapeutic potential.